3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-1-propan-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C7H10N4/c1-5(2)11-4-6(3-8)7(9)10-11/h4-5H,1-2H3,(H2,9,10)
• InChI Key: JJGDYVYAZMFKEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)N)C#N
• Molecular Formula: C7H10N4
• DSSTOX Substance ID: DTXSID80298509
• Molecular Weight: 150.18 g/mol
• CAS No.: 89897-29-0

Description

3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C7H10N4 and its molecular weight is 150.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 123797. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile serves as a precursor in the synthesis of various heterocyclic compounds. These compounds are of interest due to their potential biological properties. For example, 1-(5-Aminopyrazol-4-yl)alkan-1-ones and 5-alkylpyrazole-4-carbonitriles can be obtained by reacting 2-(1-ethoxyalkylidene)-3-oxoalkanenitriles (acrylonitriles) with hydrazines. The ratios of the products depend on the solvent and the nature of the substituents on both the acrylonitrile and hydrazine reactants. This synthesis offers a convenient route to novel pyrazole-4-carbonitriles and 1-(pyrazol-4-yl)alkan-1-ones under mild conditions (McFadden & Huppatz, 1991).

Building Blocks in Organic Chemistry

Pyrazole-4-carbonitriles are used as building blocks in synthetic organic chemistry. They contribute to the development of various biologically important heterocyclic compounds. These compounds can be synthesized via one-pot multicomponent reactions, indicating their versatility and importance in synthetic pathways (Patel, 2017).

Catalysis and Green Chemistry

In recent years, there has been a focus on using environmentally friendly catalysts and reaction conditions in the synthesis of pyrazole derivatives. For instance, sodium ascorbate has been used as a safe catalyst for the synthesis of 5-aminopyrazole-4-carbonitriles, highlighting the move towards more sustainable and less hazardous chemical processes (Kiyani & Bamdad, 2018).

Corrosion Inhibition

Pyrazole derivatives, including those related to this compound, have been studied for their corrosion inhibition properties. They have shown effectiveness in protecting metals like steel in acidic environments, which is crucial in industrial applications (Yadav et al., 2016).

Safety and Hazards

3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

It is known that the compound interacts with its targets in a regiospecific fashion, determined by the relative reactivity of exocyclic nitrogen and ring nitrogen atoms .

Action Environment

It is known that the compound should be stored in a dark place, sealed in dry conditions, and at room temperature .

Biochemical Analysis

Biochemical Properties

3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator depending on the context. For instance, it may inhibit certain cytochrome P450 enzymes, affecting the metabolism of other compounds . Additionally, its interaction with proteins involved in cell signaling pathways can modulate cellular responses to external stimuli .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of kinases and phosphatases, leading to changes in phosphorylation states of key signaling proteins . This modulation can result in altered gene expression patterns, impacting cellular functions such as proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to the active sites of enzymes, either inhibiting or activating their activity. This binding can lead to changes in enzyme conformation and function . Additionally, it may influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular processes, including sustained changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulating metabolic pathways and enhancing cellular function . At higher doses, it can induce toxic or adverse effects, including cellular stress and apoptosis . Threshold effects have been observed, where the compound’s impact shifts from beneficial to harmful at specific dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. It can influence the levels of metabolites by modulating enzyme activity, leading to changes in metabolic homeostasis . For example, it may affect the glycolytic pathway by inhibiting key enzymes, resulting in altered glucose metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments . The compound’s distribution can influence its activity, as its presence in specific organelles may enhance or inhibit its effects on cellular processes .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, its localization in the mitochondria can impact mitochondrial function and energy metabolism . Understanding its subcellular distribution helps elucidate its role in cellular processes and potential therapeutic applications .

Synthesis routes and methods

Procedure details

A mixture of Intermediate 2-((2-benzylidene-1-isopropylhydrazinyl)-methylene)malononitrile (9.42 g, 40 mmol), concentrated hydrochloric acid (5 ml), and ethanol (50 ml) was heated at reflux for 20 min. The reaction mixture was concentrated and ether (50 ml) was added. The mixture was sonicated, then the upper ether layer was discarded. To the residue was added 20 ml of 5N aqueous sodium hydroxide solution and the mixture was extracted with dichloromethane (3×). The organic layers were combined, dried over sodium sulfate, filtered, and concentrated. The residue was purified by silica gel column chromatography (1:1 hexanes/ethyl acetate eluant) to afford 3-amino-1-isopropyl-1H-pyrazole-4-carbonitrile as a brown solid. 1H NMR (400 MHz, DMSO-d6) δ 8.09 (s, 1H), 5.51 (s, 2H), 4.22 (m, 1H), 1.31 (d, J=7 Hz, 6H); MS m/z 151.2 (M+1).